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Compound of Interest

Compound Name: 1,7-Heptanediol

Cat. No.: B042083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 1,7-Heptanediol, a linear aliphatic

diol. It is intended to serve as a quick reference for professionals in research and development

who require fundamental physicochemical data on this compound. 1,7-Heptanediol, also

known as heptamethylene glycol, finds applications in various fields, including the synthesis of

polymers and surfactants, and as an intermediate in organic synthesis.[1][2] Its utility in the

cosmetic and pharmaceutical industries is also noted, primarily for its moisturizing properties.[1]

[2]

Physicochemical Data
The core quantitative data for 1,7-Heptanediol is summarized in the table below for ease of

reference and comparison.

Parameter Value References

Molecular Formula C₇H₁₆O₂ [1][3][4]

Molecular Weight 132.20 g/mol [3][5][6]

CAS Registry Number 629-30-1 [3][4]

Appearance Colorless, viscous liquid [1]

Linear Formula HO(CH₂)₇OH [6]
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Chemical Structure
The molecular structure of 1,7-Heptanediol consists of a seven-carbon chain with hydroxyl (-

OH) groups at the terminal positions (carbons 1 and 7). This structure imparts both hydrophilic

and lipophilic characteristics to the molecule, allowing for its solubility in water and some

organic solvents.
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Caption: Chemical structure of 1,7-Heptanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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